Cas no 1212362-58-7 (4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide)

• Product Name: 4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide
• CAS No: 1212362-58-7
• MF: C₁₅H₁₈N₂O₂S
• MW: 290.380622386932
• MDL: MFCD09863722
• CID: 5177226
• Update Time: 2025-06-08

4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-[(1S)-1-Aminoethyl]-N-benzylbenzene-1-sulfonamide
• 4-[(1S)-1-aminoethyl]-N-benzylbenzenesulfonamide
• (s)-4-(1-Aminoethyl)-n-benzylbenzenesulfonamide
• Benzenesulfonamide, 4-[(1S)-1-aminoethyl]-N-(phenylmethyl)-
• 4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide

• MDL： MFCD09863722
• Inchi： 1S/C15H18N2O2S/c1-12(16)14-7-9-15(10-8-14)20(18,19)17-11-13-5-3-2-4-6-13/h2-10,12,17H,11,16H2,1H3/t12-/m0/s1
• InChI Key： GXTGOHDJEITASG-LBPRGKRZSA-N
• SMILES： S(C1C=CC(=CC=1)[C@H](C)N)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 377
• XLogP3: 1.6
• Topological Polar Surface Area: 80.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide

Comprehensive Overview of 4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide (CAS No. 1212362-58-7)

4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide (CAS No. 1212362-58-7) is a specialized chiral sulfonamide derivative gaining attention in pharmaceutical and biochemical research. This compound features a unique stereocenter at the 1-aminoethyl group, making it valuable for studying enantioselective interactions and drug-target binding. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors or enzyme modulators, aligning with current trends in precision medicine and targeted therapy development.

The structural complexity of 4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide combines a benzyl-protected sulfonamide moiety with an optically active aminoethyl side chain. This configuration enables diverse hydrogen-bonding interactions, a property frequently explored in structure-activity relationship (SAR) studies. Recent literature suggests applications in kinase research, where sulfonamide derivatives show promise as allosteric modulators. The compound's chiral purity (indicated by the (1S) designation) makes it particularly relevant for asymmetric synthesis and chiral resolution techniques.

From a synthetic chemistry perspective, CAS 1212362-58-7 represents an interesting case study in stereocontrolled sulfonylation and amine protection strategies. The N-benzyl group offers both steric protection and opportunities for subsequent deprotection or functional group interconversion. These characteristics have led to its inclusion in several high-throughput screening libraries, especially those focused on GPCR-targeted compounds or protein-protein interaction inhibitors – two hot topics in contemporary drug discovery.

The physicochemical properties of 4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide warrant discussion regarding its drug-likeness profile. With calculated logP values suggesting moderate lipophilicity and the presence of both hydrogen bond donors and acceptors, this compound falls within the Lipinski's rule of five parameters. Such characteristics make it valuable for medicinal chemistry optimization programs, particularly in CNS drug development where blood-brain barrier penetration is crucial. Recent patent analyses reveal structural analogs appearing in applications related to neurodegenerative disease targets.

Analytical characterization of 1212362-58-7 typically involves chiral HPLC to verify enantiomeric purity, complemented by LC-MS for identity confirmation. The benzenesulfonamide core provides strong UV chromophore characteristics, facilitating detection at 254-280 nm. These analytical features align with current industry demands for quality-by-design (QbD) approaches in pharmaceutical intermediates production. Furthermore, the compound's stability under various pH conditions makes it suitable for exploring prodrug strategies – a trending approach to improve drug bioavailability.

In the context of green chemistry initiatives, synthetic routes to 4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide have evolved to incorporate catalytic asymmetric methods rather than traditional resolution techniques. This shift reflects broader industry movements toward atom economy and waste reduction. The compound's crystalline nature also facilitates purification without extensive chromatography, addressing growing concerns about solvent consumption in pharmaceutical manufacturing.

Emerging applications for this chemical entity include its use as a molecular probe in chemical biology studies. The sulfonamide group's ability to coordinate with metalloenzymes has sparked interest in carbon anhydrase inhibition research. Additionally, its structural features appear in several fragment-based drug design (FBDD) libraries, capitalizing on current interests in hit identification and lead compound optimization strategies. Such applications position CAS 1212362-58-7 at the intersection of multiple cutting-edge research domains.

The commercial availability of 4-(1S)-1-aminoethyl-N-benzylbenzene-1-sulfonamide from specialized fine chemical suppliers has increased in recent years, reflecting growing demand. However, researchers should verify certificates of analysis for critical parameters like chiral purity and residual solvent content. Proper storage conditions – typically desiccated at 2-8°C – help maintain stability, especially given the compound's hygroscopic tendencies. These practical considerations are increasingly important in the era of reproducibility-focused science.

Future research directions for this compound may explore its bioconjugation potential through the primary amine functionality, enabling creation of targeted delivery systems. The benzyl group also presents opportunities for catalytic hydrogenation to generate secondary amine derivatives. Such transformations could yield novel compounds addressing current challenges in selective enzyme inhibition or receptor subtype specificity – key focus areas in modern pharmacological research.